Cas no 6301-62-8 (Diphenyl 4-iodobenzene-1,2-dicarboxylate)

• Product Name: Diphenyl 4-iodobenzene-1,2-dicarboxylate
• CAS No: 6301-62-8
• MF: C₂₀H₁₃IO₄
• MW: 444.219298124313
• CID: 1645124
• PubChem ID: 238206
• Update Time: 2025-04-21

Diphenyl 4-iodobenzene-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Diphenyl 4-iodobenzene-1,2-dicarboxylate
• NSC42486
• AC1L60GH
• AC1Q61L8
• CTK5B7082
• AR-1I6015
• NSC-42486
• AG-K-08212
• NSC42486; AC1L60GH; AC1Q61L8; CTK5B7082; AR-1I6015; NSC-42486; AG-K-08212;
• DTXSID40285617
• DS-007506
• 6301-62-8

• Inchi： 1S/C20H13IO4/c21-14-11-12-17(19(22)24-15-7-3-1-4-8-15)18(13-14)20(23)25-16-9-5-2-6-10-16/h1-13H
• InChI Key： SDMJUVGNTUDLNC-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(=O)OC2C=CC=CC=2)C(C(=O)OC2C=CC=CC=2)=C1

Computed Properties

• Exact Mass: 443.98539
• Monoisotopic Mass: 443.986
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.595
• Boiling Point: 560.2°C at 760 mmHg
• Flash Point: 292.6°C
• Refractive Index: 1.657
• PSA: 52.6
• LogP: 4.72960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones